Cas no 90075-91-5 (1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester)

1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester structure
90075-91-5 structure
Product Name:1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester
CAS No:90075-91-5
MF:C22H8Br10O4
MW:1135.33651924133
CID:794554
PubChem ID:71430403
Update Time:2025-04-19

1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester
    • bis[(2,3,4,5,6-pentabromophenyl)methyl] benzene-1,4-dicarboxylate
    • 90075-91-5
    • Bis[(pentabromophenyl)methyl] benzene-1,4-dicarboxylate
    • SCHEMBL4600847
    • DTXSID70849024
    • Inchi: 1S/C22H8Br10O4/c23-11-9(12(24)16(28)19(31)15(11)27)5-35-21(33)7-1-2-8(4-3-7)22(34)36-6-10-13(25)17(29)20(32)18(30)14(10)26/h1-4H,5-6H2
    • InChI Key: HLVCXDICWMLXBH-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=C(C=1COC(C1C=CC(C(=O)OCC2C(=C(C(=C(C=2Br)Br)Br)Br)Br)=CC=1)=O)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 1135.21539g/mol
  • Monoisotopic Mass: 1125.2256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.5
  • Topological Polar Surface Area: 52.6Ų
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